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Compound of Interest

Compound Name: Jakafi

Cat. No.: B1684628

The following guidelines provide essential safety and logistical information for the proper
disposal of Jakafi® (ruxolitinib), a Janus kinase (JAK) inhibitor. Adherence to these procedures
is critical for ensuring personnel safety and environmental compliance within research and drug
development environments.

Waste Classification and Handling

Jakafi® and any materials contaminated with it are to be treated as potentially hazardous
chemical waste.[1] The active ingredient, ruxolitinib, is classified as hazardous for water, and its
release into the environment must be prevented.[1][2]

Types of Jakafi® Waste:

e Unused or Expired Product: Pure, unused, or expired Jakafi® must be handled as chemical
waste.[1]

« Contaminated Labware: All disposable items that have come into direct contact with Jakafi®,
such as gloves, pipette tips, vials, and culture plates, are considered contaminated waste.[1]

o Contaminated Sharps: Needles, syringes, or any other sharps contaminated with Jakafi®
must be disposed of in a designated sharps container.[1]

Personal Protective Equipment (PPE)
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Before handling any form of Jakafi® waste, it is mandatory to wear appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to:

o Chemical-resistant gloves
e Alab coat or other protective clothing

o Safety goggles or a face shield[1][3]

Step-by-Step Disposal Protocol

e Segregation and Collection:

o Collect all Jakafi®-contaminated waste in designated, leak-proof, and clearly labeled
containers.[1]

o The container must be sealed to prevent accidental spillage.[1]
e Labeling:
o Each waste container must be prominently labeled with "Hazardous Waste."[1]

o The label must also include the chemical name, "Ruxolitinib," and any other identifiers
required by your institution's Environmental Health and Safety (EHS) department.[1]

o Storage:

o Store the sealed and labeled waste containers in a designated, secure area away from
incompatible materials, such as strong oxidizing agents.

o The storage area should be cool, dry, and well-ventilated.[4]
» Final Disposal:

o Under no circumstances should Jakafi® or contaminated materials be disposed of in
standard trash or flushed down the sewer.[1][2]

o The final disposal of Jakafi® waste must be conducted through a licensed hazardous
waste disposal company.[3]
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o Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended disposal method.[1][3]

o All disposal activities must be in strict accordance with federal, state, and local

environmental regulations.[1][3][5]

Regulatory Compliance

The disposal of pharmaceutical waste, including Jakafi®, is regulated by governmental
agencies such as the U.S. Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).[5][6][7] It is the responsibility of the waste generator
to ensure full compliance with all applicable regulations.

Hazard and Disposal Data Summary

The following table summarizes key safety and disposal information derived from Safety Data
Sheets (SDS) for ruxolitinib.
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Hazard Information

Description

Disposal Guidelines

GHS Pictogram(s)

Health Hazard, Exclamation
Mark

Dispose of contents/container
to an appropriate treatment
and disposal facility in
accordance with applicable

laws and regulations.[4]

GHS Signal Word

Danger / Warning

Must not be disposed of
together with household
garbage. Do not allow product

to reach the sewage system.

[2]

Hazard Statements

H301: Toxic if swallowed.[4]
H315: Causes skin irritation.[8]
H319: Causes serious eye
irritation.[8] H335: May cause
respiratory irritation.[8] H361:
Suspected of damaging fertility
or the unborn child.[4] H373:
May cause damage to organs
through prolonged or repeated

exposure.[4]

Offer to a licensed hazardous
material disposal company.
May be burned in a chemical
incinerator equipped with an

afterburner and scrubber.[3]

Precautionary Statements

P203, P260, P264, P270,
P280, P301+P316, P405,
P501

Recycle wherever possible or
consult manufacturer for
recycling options.[9] Bury
residue in an authorized
landfill.[9]

Jakafi® Laboratory Waste Disposal Workflow
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Jakafi® Waste Disposal Workflow for Research Professionals

Identify Jakafi® Waste
(Unused, Contaminated Labware, Sharps)

tep 1

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

tep 2

Segregate Waste Streams

Contaminated Non-Sharps &

Contaminated Sharps Unused Product

Place in Designated Place in Labeled
Sharps Container Hazardous Waste Container

Label Container:
'Hazardous Waste, Ruxolitinib'

tep 3

Store in Secure,
Designated Area

Arrange Pickup by
Licensed Disposal Vendor

Final Disposal via Incineration
(Compliant with EPA, State, Local Regs)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Jakafi® waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684628#jakafi-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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